612-57-7

6-Chloroquinoline

In Stock

• CAS RN:
• 612-57-7

• Formula:
• C9H6ClN

• InChI:
• InChI=1S/C9H6ClN/c10-8-3-4-9-7(6-8)2-1-5-11-9/h1-6H

• InChIKey:
• GKJSZXGYFJBYRQ-UHFFFAOYSA-N

• The standard molar enthalpy of formation of 6-chloroquinoline has been derived from the standard molar enthalpy of combustion and was evaluated in terms of molecular structure. Its arylation reaction with diamine derivatives of adamantanes in the presence of palladium catalyst has been reported to afford N,N′ -diaryl derivatives.
  6-Chloroquinoline is a haloquinoline. Pd/C-catalyzed Suzuki-Miyaura coupling of 6-chloroquinoline with 2-(dicyclohexylphosphino)biphenyl is reported. The polarographic behavior of 6-chloroquinoline in DMF solutions and mechanism of its reduction at the dropping mercury electrode has been reported. Stability constants of molecular iodine complexes of 6-chloroquinoline in aliphatic and aromatic hydrocarbons, carbon tetrachloride, bromobenzene and chloro-substituted benzenes was investigated by spectrophotometric methods.
  
  

Benzoic acid, 4-amino-2-methoxy-, 3-diethylaminopropyl ester, phosphate

• CAS RN:
• 102612-57-7

• Formula:
• C15H27N2O7P

• InChI:
• InChI=1S/C15H24N2O3.H3O4P/c1-4-17(5-2)9-6-10-20-15(18)13-8-7-12(16)11-14(13)19-3;1-5(2,3)4/h7-8,11H,4-6,9-10,16H2,1-3H3;(H3,1,2,3,4)

• InChIKey:
• YWXSSLOHUVPLED-UHFFFAOYSA-N

• Benzoic acid, 4-amino-2-methoxy-, 3-diethylaminopropyl ester, phosphate, also known as Benzoic acid, 4-amino-2-methoxy-, 3-diethylaminopropyl ester, phosphate, is a useful research compound. Its molecular formula is C15H27N2O7P and its molecular weight is 378.36 g/mol. The purity is usually 95%.